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Compound of Interest

Compound Name: 12-Tridecenoyl chloride

Cat. No.: B15547378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Tridecenoyl chloride, a reactive long-chain fatty acyl chloride, presents significant

opportunities in the development of novel materials. Its bifunctional nature, featuring a terminal

double bond and a reactive acyl chloride group, allows for its use as both a monomer in

polymerization reactions and as a surface modifying agent. These functionalities enable the

creation of new polymers with tailored properties and the functionalization of existing material

surfaces to enhance biocompatibility, hydrophobicity, or other desired characteristics. This

document provides detailed application notes and experimental protocols for utilizing 12-
tridecenoyl chloride in material science and drug development.
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Property Value Reference

CAS Number 857078-98-9 [1]

Molecular Formula C13H23ClO [1]

Molecular Weight 230.77 g/mol [1]

Purity >99% [1]

Physical State Liquid [1]

Storage Freezer [1]

Application 1: Synthesis of Novel Biodegradable
Polymers
12-Tridecenoyl chloride can be employed as a chain-terminating agent in ring-opening

polymerization (ROP) to introduce a terminal alkene functionality to biodegradable polymers

like poly(ε-caprolactone) (PCL). This terminal double bond can then be used for further post-

polymerization modifications, such as grafting other molecules or cross-linking the polymer

chains.

Experimental Protocol: Synthesis of 12-Tridecenoyl-
Terminated Poly(ε-caprolactone)
This protocol is adapted from a general method for terminating ring-opening polymerization

with acyl chlorides.

Materials:

ε-Caprolactone (ε-CL), dried over CaH2 and distilled under reduced pressure

Benzyl alcohol (BnOH), as initiator

1,8-Diazabicycloundec-7-ene (DBU), as catalyst

12-Tridecenoyl chloride
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Dichloromethane (CH2Cl2), anhydrous

Methanol, anhydrous

Diethyl ether

Procedure:

In a glovebox, add ε-caprolactone (e.g., 1.14 g, 10 mmol) and benzyl alcohol (e.g., 10.8 mg,

0.1 mmol) to a dried Schlenk flask equipped with a magnetic stir bar.

Dissolve the reactants in anhydrous dichloromethane (5 mL).

In a separate vial, prepare the catalyst solution by dissolving DBU (e.g., 15.2 mg, 0.1 mmol)

in anhydrous dichloromethane (1 mL).

Cool the monomer solution to 0°C using an ice bath.

Add the catalyst solution to the monomer solution via syringe and stir for a specified time

(e.g., 30 minutes) to achieve the desired molecular weight.

Terminate the polymerization by adding a solution of 12-tridecenoyl chloride (e.g., 0.46 g, 2

mmol, 20 eq. to initiator) in anhydrous dichloromethane (2 mL).

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Concentrate the solution under reduced pressure.

Precipitate the polymer by adding the concentrated solution dropwise to cold methanol (200

mL).

Recover the polymer by filtration and wash with fresh cold methanol.

Dry the resulting 12-tridecenoyl-terminated PCL under vacuum at room temperature until a

constant weight is achieved.

Hypothetical Characterization Data
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Polymer Mn ( g/mol ) Đ (Mw/Mn)
End-Group
Functionality (%)

PCL-Tridecenoyl 10,500 1.15 >95

Experimental Workflow
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Application 2: Surface Modification of Biomaterials
The acyl chloride group of 12-tridecenoyl chloride can react with hydroxyl or amine groups

present on the surface of various biomaterials, such as polysaccharides (e.g., cellulose,

chitosan) or proteins. This surface modification can alter the material's properties, for example,

by increasing its hydrophobicity, which can be useful for controlling protein adsorption or

creating hydrophobic drug delivery carriers. The terminal double bond provides a site for further

functionalization.

Experimental Protocol: Surface Modification of
Cellulose Film
This protocol is based on established methods for the esterification of cellulose with fatty acid

chlorides.

Materials:

Cellulose film

12-Tridecenoyl chloride

Pyridine, anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethanol

Dichloromethane

Procedure:

Immerse the cellulose film in anhydrous DMF overnight to swell.

Transfer the swollen cellulose film to a round-bottom flask containing a solution of anhydrous

pyridine in anhydrous DMF (e.g., 1:5 v/v).

Heat the mixture to a specified temperature (e.g., 80°C) under a nitrogen atmosphere with

constant stirring.
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Add 12-tridecenoyl chloride dropwise to the reaction mixture. The amount of acyl chloride

can be varied to control the degree of substitution.

Allow the reaction to proceed for a set time (e.g., 6 hours) at 80°C.

Cool the reaction mixture to room temperature.

Remove the modified cellulose film and wash it extensively with ethanol to remove unreacted

reagents and byproducts.

Perform a final wash with dichloromethane.

Dry the surface-modified cellulose film under vacuum at 40°C.

Hypothetical Surface Property Data
Material Water Contact Angle (°) Surface Energy (mN/m)

Unmodified Cellulose 45 ± 3 58.2

Cellulose-Tridecenoyl (low

substitution)
85 ± 4 42.5

Cellulose-Tridecenoyl (high

substitution)
110 ± 5 31.8

Surface Modification Workflow
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Signaling Pathways and Drug Delivery
While 12-tridecenoyl chloride itself is not directly involved in signaling pathways, the novel

materials synthesized using it can be designed for specific interactions in biological systems,

particularly in drug delivery. For instance, polymers or surface-modified materials incorporating

12-tridecenoyl chloride can be used to encapsulate hydrophobic drugs. The modified material

properties can influence the drug release profile and the interaction of the drug carrier with cell

membranes.

The terminal alkene group introduced by 12-tridecenoyl chloride offers a versatile handle for

attaching targeting ligands (e.g., antibodies, peptides) via click chemistry. This functionalization

can direct drug-loaded nanoparticles to specific cells or tissues, enhancing therapeutic efficacy

and reducing off-target effects.

Logical Relationship in Targeted Drug Delivery
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12-Tridecenoyl chloride is a promising building block for the creation of advanced materials

with applications in polymer chemistry and biomedicine. Its dual functionality allows for the

synthesis of novel polymers and the tailored modification of material surfaces. The protocols

and data presented here, based on analogous systems, provide a solid foundation for

researchers to explore the potential of 12-tridecenoyl chloride in their specific areas of

interest. Further research will undoubtedly uncover new and innovative applications for this

versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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